N-(4-ethylbenzyl)-2-((6-(4-methyl-1H-imidazol-1-yl)pyridazin-3-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-ethylbenzyl)-2-((6-(4-methyl-1H-imidazol-1-yl)pyridazin-3-yl)thio)acetamide, commonly known as EBI-005, is a small molecule that has been extensively studied for its potential therapeutic applications in various diseases. It is a potent and selective inhibitor of the chemokine receptor CXCR2, which plays a crucial role in the recruitment of neutrophils to sites of inflammation.
Scientific Research Applications
Coordination Complexes and Antioxidant Activity
Research on pyrazole-acetamide derivatives, including their coordination complexes with Co(II) and Cu(II), demonstrates the impact of hydrogen bonding on self-assembly processes and highlights significant antioxidant activities of these compounds. This suggests potential applications in developing antioxidant agents or materials science for creating supramolecular architectures (Chkirate et al., 2019).
Fluorescent Probes for Mercury Ion
A study on the reaction of β-lactam carbenes with 2-pyridyl isonitriles, leading to the synthesis of 2-carbonyl-3-(pyridylamino)imidazo[1,2-a]pyridines, showcases the application of such compounds as efficient fluorescent probes for mercury ions. This indicates potential uses in environmental monitoring and the development of sensing technologies (Shao et al., 2011).
Insecticidal Assessment
The synthesis and evaluation of heterocycles incorporating a thiadiazole moiety against the cotton leafworm, Spodoptera littoralis, reveal the insecticidal potential of these compounds. This research may inform the development of new agrochemicals for pest management (Fadda et al., 2017).
Synthesis and Crystal Structure Analysis
Studies on the synthesis and crystal structure, along with spectroscopic studies and calculations of new pyridazinone derivatives, can provide a foundation for the design and synthesis of novel compounds with tailored properties for various applications, including pharmaceuticals and materials science (Kalai et al., 2021).
properties
IUPAC Name |
N-[(4-ethylphenyl)methyl]-2-[6-(4-methylimidazol-1-yl)pyridazin-3-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5OS/c1-3-15-4-6-16(7-5-15)10-20-18(25)12-26-19-9-8-17(22-23-19)24-11-14(2)21-13-24/h4-9,11,13H,3,10,12H2,1-2H3,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCMXOZGXSDCPPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CNC(=O)CSC2=NN=C(C=C2)N3C=C(N=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.